Cas no 1337359-07-5 (3-(2-CHLORO-3-METHYLPHENYL)MORPHOLINE)

• Product Name: 3-(2-CHLORO-3-METHYLPHENYL)MORPHOLINE
• CAS No: 1337359-07-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD24523395
• CID: 5581705
• PubChem ID: 129998017
• Update Time: 2023-08-10

3-(2-CHLORO-3-METHYLPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-3-METHYLPHENYL)MORPHOLINE
• Morpholine, 3-(2-chloro-3-methylphenyl)-
• 1337359-07-5
• EN300-1985339

• MDL： MFCD24523395
• Inchi： 1S/C11H14ClNO/c1-8-3-2-4-9(11(8)12)10-7-14-6-5-13-10/h2-4,10,13H,5-7H2,1H3
• InChI Key： SHUKSWXZHCJEME-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C1COCCN1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 303.8±42.0 °C(Predicted)
• pka: 7.88±0.40(Predicted)